Cas no 54802-32-3 (1-(3,4-dimethoxy-phenyl)-cyclohexanecarbonitrile)

• Product Name: 1-(3,4-dimethoxy-phenyl)-cyclohexanecarbonitrile
• CAS No: 54802-32-3
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 2138338
• PubChem ID: 4639353
• Update Time: 2025-04-21

1-(3,4-dimethoxy-phenyl)-cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxy-phenyl)-cyclohexanecarbonitrile
• 1-(3,4-dimethoxyphenyl)cyclohexanecarbonitrile
• SCHEMBL558606
• DB-290655
• starbld0015293
• Cyclohexanecarbonitrile, 1-(3,4-dimethoxyphenyl)-
• IHFYMHWPMTZZPJ-UHFFFAOYSA-N
• NS-03536
• 54802-32-3
• AKOS005202517
• DTXSID701248361
• 4-(3,4-dimethoxyphenyl)-4-cyanocyclohexane
• 1-(3,4-dimethoxyphenyl)cyclohexane-1-carbonitrile
• MFCD01211610

• Inchi： 1S/C15H19NO2/c1-17-13-7-6-12(10-14(13)18-2)15(11-16)8-4-3-5-9-15/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key： IHFYMHWPMTZZPJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(C#N)CCCCC1)OC

Computed Properties

• Exact Mass: 245.141578849Da
• Monoisotopic Mass: 245.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.3Ų